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Compound of Interest

4-(4-
Compound Name:
Dimethylaminobenzamido)aniline

Cat. No. B8579839

Disclaimer: Extensive searches for the specific compound 4-(4-
Dimethylaminobenzamido)aniline (IUPAC name: N-(4-aminophenyl)-4-
(dimethylamino)benzamide) did not yield a registered CAS number or detailed, published
experimental data in the public domain. This technical guide will therefore provide a
generalized synthesis protocol for this class of compounds. As a representative example with
available data, a detailed profile of the closely related analog, N-(4-aminophenyl)benzamide, is
included.

Part 1: The Target Compound: 4-(4-
Dimethylaminobenzamido)aniline

While specific data is elusive, the structure of 4-(4-Dimethylaminobenzamido)aniline
suggests its potential as a building block in medicinal chemistry and materials science, owing to
its aniline and substituted benzamide moieties.

Proposed Synthesis

A plausible synthetic route for 4-(4-Dimethylaminobenzamido)aniline can be extrapolated
from standard organic chemistry reactions for amide bond formation and nitro group reduction.
The synthesis would likely proceed in two main steps:
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e Amide Formation: Reaction of p-nitroaniline with 4-(dimethylamino)benzoyl chloride.

» Nitro Group Reduction: Reduction of the resulting nitro intermediate to the final amino
compound.

Experimental Workflow: General Synthesis

The following diagram illustrates the general workflow for the synthesis of N-(4-aminophenyl)-
benzamide derivatives.
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General Synthesis of N-(4-aminophenyl)-benzamide Derivatives

Step 1: Acyl Chloride Formation
- React substituted benzoic acid with thionyl chloride (SOCIz2).
- Reflux the mixture.

;

Step 2: Amide Coupling
- React the resulting acyl chloride with p-nitroaniline.
- Use a suitable solvent (e.g., DCM) and a base (e.qg., triethylamine).

l

Intermediate:
N-(4-nitrophenyl)-substituted benzamide

:

Step 3: Nitro Group Reduction
- Reduce the nitro group of the intermediate.
- Common methods: Catalytic hydrogenation (H2/Pd-C) or reduction with SnCl-.

1
>
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Synthesis of N-(4-Aminophenyl)benzamide (CAS 17625-83-1)

Step 1: Benzoyl Chloride Synthesis
- Reagents: Thionyl Chloride (SOCIz)
- Conditions: Reflux

l

Step 2: Amide Coupling
- Reagents: p-Nitroaniline, Triethylamine
- Solvent: Dichloromethane (DCM)
- Conditions: Room Temperature

l

Intermediate:
N-(4-nitrophenyl)benzamide

y

Step 3: Catalytic Hydrogenation
- Reagents: Hz, 10% Pd/C
- Solvent: Ethanol
- Conditions: Room Temperature

]
>
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 To cite this document: BenchChem. [Technical Guide: 4-(4-Dimethylaminobenzamido)aniline
and its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8579839#4-4-dimethylaminobenzamido-aniline-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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